Cas no 74789-37-0 (3-methyl-4-(methylamino)phenol)

• Product Name: 3-methyl-4-(methylamino)phenol
• CAS No: 74789-37-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD07786976
• CID: 575073
• PubChem ID: 156522
• Update Time: 2025-11-02

3-methyl-4-(methylamino)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,3-methyl-4-(methylamino)-
• 3-methyl-4-(methylamino)Phenol
• 3-METHYL-4-METHYLAMINO-PHENOL
• AC1L4GD0
• AG-G-97621
• CTK5E0517
• SureCN880823
• p-Methylamino-m-kresol
• CS-0099234
• FT-0739934
• AKOS006286901
• A865801
• EN300-1251542
• DTXSID30225764
• Phenol, 3-methyl-4-(methylamino)-
• 74789-37-0
• SCHEMBL880823
• MB05083
• CHEBI:229434
• DA-23363
• 3-methyl-4-(methylamino)phenol

• MDL： MFCD07786976
• Inchi： 1S/C8H11NO/c1-6-5-7(10)3-4-8(6)9-2/h3-5,9-10H,1-2H3
• InChI Key： BODIKTRHOMTUCO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)NC

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 3-methyl-4-(methylamino)phenol

3-Methyl-4-(methylamino)phenol (CAS No. 74789-37-0): A Comprehensive Guide

3-Methyl-4-(methylamino)phenol (CAS No. 74789-37-0) is a specialized organic compound with significant applications in various industries, particularly in the field of hair dye formulations and cosmetic chemistry. This compound, often referred to as MMAP in industrial contexts, belongs to the class of aminophenol derivatives, which are widely recognized for their role in oxidative hair coloring systems.

The molecular structure of 3-methyl-4-(methylamino)phenol features a phenol ring substituted with both a methyl group and a methylamino group at specific positions. This unique arrangement contributes to its excellent coupling properties in hair dye formulations, where it serves as a primary intermediate. Recent trends in eco-friendly cosmetics have brought renewed attention to this compound, as researchers explore its potential in low-ammonia hair color systems.

In the context of hair color technology, 3-methyl-4-(methylamino)phenol demonstrates remarkable stability and color development characteristics. When combined with appropriate developers in permanent hair dye formulations, it produces rich, natural-looking shades ranging from warm blondes to deep browns. The compound's popularity has grown significantly with the increasing demand for long-lasting hair color products that minimize damage to hair fibers.

Beyond cosmetic applications, 74789-37-0 has shown potential in specialty chemical synthesis. Its structural features make it a valuable building block for creating more complex molecules used in pharmaceutical intermediates and advanced material science. Recent studies have explored its utility in polymer chemistry, particularly in the development of functional coatings with specific optical properties.

The global market for 3-methyl-4-(methylamino)phenol has seen steady growth, driven by the expanding personal care industry and increasing consumer demand for professional-grade hair color products. Manufacturers are particularly focused on developing high-purity grades of this compound to meet the stringent requirements of cosmetic formulations. Current market analysis suggests that Asia-Pacific regions are emerging as significant consumers of this specialty chemical.

From a technical perspective, MMAP requires careful handling during formulation due to its oxidative sensitivity. Modern production techniques emphasize controlled environment synthesis to ensure consistent quality and performance. The compound typically appears as a white to light brown crystalline powder with specific solubility characteristics that make it ideal for water-based cosmetic systems.

Recent innovations in green chemistry have led to improved synthetic routes for 3-methyl-4-(methylamino)phenol, reducing environmental impact while maintaining high yields. These advancements align with the growing industry focus on sustainable chemical production and eco-conscious formulations. Researchers are particularly interested in optimizing the compound's color efficiency to allow for lower concentrations in final products.

Quality control for CAS 74789-37-0 involves rigorous testing protocols, including HPLC purity analysis, melting point determination, and spectroscopic characterization. These measures ensure the compound meets the strict specifications required for cosmetic-grade materials. The industry standard typically requires purity levels exceeding 98% for most applications.

As consumer preferences shift toward natural-looking hair color and reduced chemical exposure, formulators are exploring innovative ways to incorporate 3-methyl-4-(methylamino)phenol into gentler hair dye systems. This includes combinations with botanical extracts and conditioning agents that enhance the overall hair coloring experience while maintaining excellent color performance.

The future outlook for 74789-37-0 appears promising, with ongoing research into novel applications beyond traditional hair coloring. Potential developments include its use in smart materials that respond to environmental stimuli and specialized diagnostic reagents in biochemical applications. As the chemical industry continues to evolve, 3-methyl-4-(methylamino)phenol remains a compound of significant interest for both established uses and emerging technologies.